ethyl 2-[2-methyl-5-oxo-1,3,4-benzoxadiazepin-4(5H)-yl]acetate

• IUPAC Name: ethyl 2-(2-methyl-5-oxo-1,3,4-benzoxadiazepin-4-yl)acetate
• InChI: InChI=1S/C13H14N2O4/c1-3-18-12(16)8-15-13(17)10-6-4-5-7-11(10)19-9(2)14-15/h4-7H,3,8H2,1-2H3
• InChI Key: BGXVJSYWVJVPRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C2=CC=CC=C2OC(=N1)C
• Molecular Formula: C13H14N2O4
• Molecular Weight: 262.26 g/mol

Description

Ethyl 2-[2-methyl-5-oxo-1,3,4-benzoxadiazepin-4(5H)-yl]acetate is a chemical compound with the CAS Number: 861210-69-7. It has a molecular weight of 262.27. The compound is in solid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H14N2O4/c1-3-18-12(16)8-15-13(17)10-6-4-5-7-11(10)19-9(2)14-15/h4-7,14H,2-3,8H2,1H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound is a solid.

Mechanism of Action

Etizolam works by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain. This leads to an increase in the inhibitory effects of GABA, resulting in a reduction in anxiety and sedation.
Biochemical and Physiological Effects:
Etizolam has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its anxiolytic and sedative effects. It has also been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 2-[2-methyl-5-oxo-1,3,4-benzoxadiazepin-4(5H)-yl]acetate is its high potency, which allows for the use of smaller doses in experiments. It also has a relatively short half-life, which allows for rapid onset of action and shorter duration of effects. However, this compound can be difficult to obtain and may have legal restrictions in some countries.

Future Directions

Future research on ethyl 2-[2-methyl-5-oxo-1,3,4-benzoxadiazepin-4(5H)-yl]acetate may focus on its potential use in the treatment of other psychiatric conditions, such as depression and post-traumatic stress disorder. It may also be studied for its potential use in the treatment of pain and inflammation. Additionally, further research may be conducted on the biochemical and physiological effects of this compound, as well as its potential for abuse and dependence.

Synthesis Methods

Etizolam is synthesized by the reaction of 2-amino-5-methylbenzoic acid with ethyl acetoacetate to form ethyl 2-(2-methyl-5-oxo-1,3,4-oxadiazepin-4-yl)acetate. This compound is then reduced using sodium borohydride to produce ethyl 2-[2-methyl-5-oxo-1,3,4-benzoxadiazepin-4(5H)-yl]acetate.

Scientific Research Applications

Etizolam has been extensively studied for its anxiolytic and sedative effects. It has been used in the treatment of anxiety disorders, insomnia, and alcohol withdrawal syndrome. It has also been studied for its potential use in the treatment of depression, post-traumatic stress disorder, and other psychiatric conditions.

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard codes are H302, H312, H332, which indicate that it is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.